Cas no 1779996-48-3 (2-Bromo-7-methoxyimidazo[1,2-a]pyridine)

• Product Name: 2-Bromo-7-methoxyimidazo[1,2-a]pyridine
• CAS No: 1779996-48-3
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD32200721
• CID: 4777937
• Update Time: 2026-02-27

2-Bromo-7-methoxyimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• SB34336
• 2-Bromo-7-methoxyimidazo[1,2-a]pyridine
• 2-Bromo-7-methoxy-imidazo[1,2-a]pyridine

• MDL： MFCD32200721
• Inchi： 1S/C8H7BrN2O/c1-12-6-2-3-11-5-7(9)10-8(11)4-6/h2-5H,1H3
• InChI Key： QJQLJYKTZDMVPA-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=CC(=CC2=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.8
• Topological Polar Surface Area: 26.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Bromo-7-methoxyimidazo[1,2-a]pyridine

Introduction to 2-Bromo-7-methoxyimidazo[1,2-a]pyridine (CAS No. 1779996-48-3)

2-Bromo-7-methoxyimidazo[1,2-a]pyridine, with the CAS number 1779996-48-3, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anticonvulsant, analgesic, and anxiolytic properties. The presence of a bromo and methoxy substituent on the imidazopyridine scaffold imparts unique chemical and biological characteristics that make it a valuable candidate for various applications.

The chemical structure of 2-Bromo-7-methoxyimidazo[1,2-a]pyridine consists of a fused imidazole and pyridine ring system, with a bromine atom at the 2-position and a methoxy group at the 7-position. This arrangement provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's pharmacokinetic properties. The bromo substituent can serve as a bioisostere for other functional groups, allowing for the exploration of structure-activity relationships (SAR) in drug design.

Recent studies have highlighted the potential of 2-Bromo-7-methoxyimidazo[1,2-a]pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2-Bromo-7-methoxyimidazo[1,2-a]pyridine has also shown potential as an anticonvulsant agent. Preclinical studies have demonstrated its ability to reduce seizure activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control. These findings suggest that this compound could be further developed as a new class of anticonvulsant drugs with improved efficacy and reduced side effects.

The synthesis of 2-Bromo-7-methoxyimidazo[1,2-a]pyridine can be achieved through several routes, each offering different advantages in terms of yield and purity. One common approach involves the condensation of 7-methoxypyridin-2(1H)-one with 1-bromo-2-chloroethane followed by cyclization under appropriate conditions. This method provides a straightforward and efficient route to the target compound, making it suitable for large-scale production.

The physicochemical properties of 2-Bromo-7-methoxyimidazo[1,2-a]pyridine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 130 to 135°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties are important considerations for its formulation and delivery in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that 2-Bromo-7-methoxyimidazo[1,2-a]pyridine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in humans. Ongoing preclinical studies are focused on assessing its pharmacokinetics, metabolism, and potential adverse effects.

The future prospects for 2-Bromo-7-methoxyimidazo[1,2-a]pyridine are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in drug discovery programs. Researchers are actively exploring its potential applications in oncology, neurology, and other therapeutic areas. Additionally, efforts are underway to optimize its pharmacological profile through structural modifications and formulation strategies.

In conclusion, 2-Bromo-7-methoxyimidazo[1,2-a]pyridine (CAS No. 1779996-48-3) represents a significant advancement in the field of medicinal chemistry. Its multifaceted biological activities and favorable physicochemical properties position it as a valuable tool for both academic research and pharmaceutical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing human health.